Cas no 10201-10-2 (3-azido-3-methylbutan-2-one)

• Product Name: 3-azido-3-methylbutan-2-one
• CAS No: 10201-10-2
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 3558202
• Update Time: 2025-06-13

3-azido-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-azido-3-methyl-
• 3-azido-3-methylbutan-2-one

• Inchi： 1S/C5H9N3O/c1-4(9)5(2,3)7-8-6/h1-3H3
• InChI Key： VPMNONAEWXCAFC-UHFFFAOYSA-N
• SMILES： CC(=O)C(N=[N+]=[N-])(C)C

Computed Properties

• Exact Mass: 127.074562g/mol
• Monoisotopic Mass: 127.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 127.14g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 31.4Ų

Additional information on 3-azido-3-methylbutan-2-one

Comprehensive Overview of 3-azido-3-methylbutan-2-one (CAS No. 10201-10-2): Properties, Applications, and Research Insights

3-azido-3-methylbutan-2-one (CAS No. 10201-10-2) is a specialized organic compound that has garnered significant attention in synthetic chemistry and material science due to its unique azido functional group and versatile reactivity. This molecule, often referred to in literature as 3-methyl-3-azidobutan-2-one, serves as a critical intermediate in the synthesis of complex pharmaceuticals, agrochemicals, and advanced polymers. Its molecular structure combines a ketone moiety with an azide group, enabling participation in click chemistry reactions—a hot topic in modern drug discovery and bioconjugation.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 3-azido-3-methylbutan-2-one, particularly for its role in catalyst-free reactions and bioorthogonal labeling. Researchers are exploring its utility in protein engineering and nanomaterial functionalization, addressing common search queries like "azido compounds in drug delivery" or "click chemistry applications." The compound’s high energy density also makes it a candidate for studies in energetic materials, though strictly within regulated scientific frameworks.

From a structural perspective, CAS No. 10201-10-2 exhibits a boiling point of approximately 180–190°C and a molecular weight of 127.15 g/mol. Its solubility in polar solvents like ethanol and acetone facilitates its use in organic synthesis workflows. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity, a frequent focus in peer-reviewed journals and patent filings.

Industry professionals often inquire about the safety protocols for handling 3-azido-3-methylbutan-2-one, given its reactive azide group. While not classified as hazardous under standard conditions, proper storage guidelines (e.g., refrigeration in amber vials) and personal protective equipment (PPE) are recommended. These precautions align with broader discussions on laboratory safety trends and chemical handling best practices—topics frequently searched in academic and industrial forums.

Innovations in flow chemistry have further elevated the relevance of 3-azido-3-methylbutan-2-one, enabling continuous production with minimized byproducts. This aligns with the growing demand for scalable synthetic methods, a key concern for pharmaceutical manufacturers. Additionally, its potential in photocatalysis and metal-organic frameworks (MOFs) is under investigation, reflecting the compound’s adaptability to cutting-edge materials science applications.

In summary, 3-azido-3-methylbutan-2-one (CAS No. 10201-10-2) exemplifies the intersection of fundamental research and applied chemistry. Its multifaceted utility—from bioconjugation to polymer chemistry—ensures its continued prominence in scientific literature and industrial R&D. As AI-driven drug design and automated synthesis platforms advance, this compound’s role in high-throughput screening and molecular libraries is poised to expand, answering pressing questions in modern chemical innovation.